Cas no 1245645-07-1 (5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1245645-07-1
• MF: C₆H₅IN₄
• MW: 260.035172224045
• CID: 5216359
• Update Time: 2026-03-06

5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 5-Iodo[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine

• Inchi： 1S/C6H5IN4/c7-4-2-1-3-5-9-6(8)10-11(4)5/h1-3H,(H2,8,10)
• InChI Key： VCAQULHUVQYCPQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=NC(N)=NN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2

Additional information on 5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Introduction to 5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1245645-07-1)

5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework, featuring an iodine substituent at the 5-position and an amine group at the 2-position of a fused triazolo-pyridine system, makes it a versatile scaffold for further chemical modifications and biological evaluations. This compound (CAS No. 1245645-07-1) represents a promising candidate for the development of novel therapeutic agents due to its unique structural and electronic properties.

The [1,2,4]triazolo[1,5-a]pyridine core is a privileged structure in drug discovery, known for its ability to interact with various biological targets. The presence of the iodine atom at the 5-position not only enhances the compound's reactivity but also allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many FDA-approved drugs. The amine group at the 2-position provides another handle for derivatization, enabling the introduction of additional pharmacophores or modifications to optimize pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the potential of triazolo-pyridine derivatives as inhibitors of kinases and other enzyme targets involved in cancer and inflammatory diseases. For instance, studies have demonstrated that compounds with similar scaffolds exhibit inhibitory activity against tyrosine kinases, which are crucial in signal transduction pathways associated with tumor growth and progression. The iodine substituent in 5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine serves as an ideal moiety for generating libraries of analogs through transition-metal-catalyzed reactions. This approach has been successfully applied to identify lead compounds with improved potency and selectivity.

In addition to its applications in oncology, this compound has shown promise in addressing neurological disorders. Emerging research suggests that triazolo-pyridine derivatives can modulate neurotransmitter systems by interacting with receptors or enzymes involved in neurodegeneration. The amine functionality at the 2-position allows for fine-tuning of receptor binding affinity and metabolic stability. Preclinical studies have indicated that certain analogs derived from this scaffold exhibit neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. The structural flexibility provided by the triazolo-pyridine core enables the design of molecules that can cross the blood-brain barrier while maintaining therapeutic efficacy.

The synthesis of 5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include cyclization reactions to form the triazolo-pyridine ring system followed by halogenation at the 5-position. The introduction of the amine group is typically achieved through reductive amination or nucleophilic substitution reactions. Advances in catalytic methods have streamlined these processes, making it feasible to produce large quantities of material for both preclinical studies and industrial applications.

The pharmacological profile of this compound is further enhanced by its ability to engage multiple targets simultaneously. Dual-action inhibitors are increasingly favored in drug development due to their potential for synergistic effects and reduced side effects. By leveraging the structural features of [1,2,4]triazolo[1,5-a]pyridin-2-amine, researchers have designed molecules that exhibit both kinase inhibition and anti-inflammatory properties. Such multifunctional agents hold promise for treating complex diseases that involve multiple pathological pathways.

Computational chemistry has played a pivotal role in optimizing the design of 5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine derivatives. Molecular modeling techniques allow for the prediction of binding affinities and interactions with biological targets before experimental validation is undertaken. This approach accelerates hit identification and lead optimization processes significantly. Virtual screening campaigns have been conducted using databases of commercially available compounds to identify potential candidates based on their structural similarity to known active molecules.

The environmental impact of synthesizing pharmaceutical intermediates like 5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine is also a critical consideration in modern drug development. Green chemistry principles have been integrated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Solvent recovery systems and catalytic methods that employ palladium or nickel complexes have been adopted to enhance sustainability without compromising yield or purity.

The future directions for research on this compound include exploring its potential as an antiviral agent. The triazolo-pyridine scaffold has been reported to interfere with viral replication mechanisms by inhibiting essential enzymes or disrupting protein-protein interactions. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against RNA viruses such as influenza A and coronaviruses. Further investigation into structure-activity relationships will be necessary to refine these findings into viable therapeutic strategies.

In conclusion,5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1245645-07-1) is a structurally intriguing compound with broad applications in pharmaceutical research. Its unique scaffold offers opportunities for designing novel therapeutics targeting cancers、neurological disorders、and infectious diseases。The presence of both an iodine atom and an amine group provides multiple points for chemical modification，facilitating the development of diverse libraries of analogs。With ongoing advancements in synthetic methodologies、computational chemistry，and pharmacological evaluations，this compound is poised to make significant contributions to future drug discovery efforts.